Cas no 2040-70-2 (Acetic acid, dicyano-, methyl ester)

• Product Name: Acetic acid, dicyano-, methyl ester
• CAS No: 2040-70-2
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 1393379
• PubChem ID: 245976
• Update Time: 2025-04-20

Acetic acid, dicyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dicyano-, methyl ester
• Dicyanessigsaeure-methylester
• NSC58506
• A852040
• dicyanomethyl acetate
• dicyanomethylacetate
• DTXSID10288998
• AS-39788
• SCHEMBL16061080
• Dicyanomethyl acetate, 97%
• AKOS024268522
• 6625-70-3
• dicyano-acetic acid methyl ester
• Acetic acid dicyanomethyl ester
• AM806507
• MFCD21362390
• 2040-70-2
• NSC-58506
• Propanedinitrile, (acetyloxy)-
• Ac-MAC (Masked Acyl Cyanide)
• CS-0047238

• Inchi： 1S/C5H4N2O2/c1-4(8)9-5(2-6)3-7/h5H,1H3
• InChI Key： NDYMFSJJUOHLFJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C#N

Computed Properties

• Exact Mass: 124.02732
• Monoisotopic Mass: 124.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88